Cas no 2137887-13-7 (1-methyl-3-[(4-methylpiperidin-1-yl)methyl]-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-methyl-3-[(4-methylpiperidin-1-yl)methyl]-1H-pyrazole-4-carbaldehyde
• CAS No: 2137887-13-7
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 6557106
• PubChem ID: 165457661
• Update Time: 2025-05-25

1-methyl-3-[(4-methylpiperidin-1-yl)methyl]-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-[(4-methylpiperidin-1-yl)methyl]-1H-pyrazole-4-carbaldehyde
• EN300-713653
• 2137887-13-7

• Inchi： 1S/C12H19N3O/c1-10-3-5-15(6-4-10)8-12-11(9-16)7-14(2)13-12/h7,9-10H,3-6,8H2,1-2H3
• InChI Key： XWCYVSXUFYQSDH-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C)N=C1CN1CCC(C)CC1

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.1Ų

Additional information on 1-methyl-3-[(4-methylpiperidin-1-yl)methyl]-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 1-methyl-3-[(4-methylpiperidin-1-yl)methyl]-1H-pyrazole-4-carbaldehyde (CAS No. 2137887-13-7)

1-methyl-3-[(4-methylpiperidin-1-yl)methyl]-1H-pyrazole-4-carbaldehyde (CAS No. 2137887-13-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole-carbaldehyde core and methylpiperidine substitution, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which make it a promising candidate for modulating biological targets.

The molecular structure of 1-methyl-3-[(4-methylpiperidin-1-yl)methyl]-1H-pyrazole-4-carbaldehyde includes a pyrazole ring substituted with a formyl group at the 4-position and a methylpiperidinylmethyl moiety at the 3-position. This arrangement is critical for its reactivity and interaction with various enzymes and receptors. The presence of the aldehyde functional group allows for further chemical modifications, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 1-methyl-3-[(4-methylpiperidin-1-yl)methyl]-1H-pyrazole-4-carbaldehyde has surged due to their relevance in designing small-molecule therapeutics. This compound aligns with current trends in fragment-based drug design (FBDD) and structure-activity relationship (SAR) studies. Its potential to serve as a pharmacophore in kinase inhibitors or GPCR modulators is a topic of active investigation.

From a synthetic perspective, the preparation of 1-methyl-3-[(4-methylpiperidin-1-yl)methyl]-1H-pyrazole-4-carbaldehyde involves multi-step organic transformations, including N-alkylation and Vilsmeier-Haack formylation. These methods are well-documented in the literature, ensuring reproducibility for researchers. The compound's stability under standard laboratory conditions further enhances its utility as a building block in medicinal chemistry.

One of the key reasons for the growing interest in this compound is its potential role in addressing drug-resistant infections and chronic diseases. With the rise of antimicrobial resistance (AMR), researchers are exploring novel scaffolds like pyrazole derivatives to develop next-generation therapeutics. Additionally, its application in central nervous system (CNS) drug development is being studied, given the methylpiperidine moiety's ability to cross the blood-brain barrier.

For those searching for "CAS 2137887-13-7 uses" or "1-methyl-3-[(4-methylpiperidin-1-yl)methyl]-1H-pyrazole-4-carbaldehyde synthesis," it is important to note that this compound is primarily used in research settings. Its applications span high-throughput screening (HTS) and lead optimization in drug discovery programs. The compound's lipophilicity and hydrogen-bonding capacity are also being evaluated to improve bioavailability in preclinical models.

In conclusion, 1-methyl-3-[(4-methylpiperidin-1-yl)methyl]-1H-pyrazole-4-carbaldehyde (CAS No. 2137887-13-7) represents a valuable tool for chemists and pharmacologists. Its structural complexity and functional diversity make it a standout candidate for future therapeutic innovations. As research progresses, this compound may play a pivotal role in addressing unmet medical needs and advancing precision medicine initiatives.